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Compound of Interest

Compound Name: 5'-lodo-m-terphenyl
CAS No.: 87666-86-2
Cat. No.: B1590341
Get Quote
. J

Executive Summary

5'-lodo-m-terphenyl (CAS: 87666-86-2) is a halogenated aromatic hydrocarbon often utilized
as a supramolecular intermediate or in material science applications.[1][2][3][4] Unlike general
organic waste, this compound possesses a heavy halogen atom (lodine) attached to a
terphenyl core.

The Critical Directive: You must segregate this compound from non-halogenated waste
streams.[5][6] Mixing halogenated organics with general combustible solvents (like Acetone or
Ethanol) complicates downstream incineration, significantly increasing disposal costs and
creating potential environmental hazards (e.g., incomplete combustion byproducts).

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material state.[7] This profile dictates the specific waste
stream entry point.
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Property Data Operational Implication

Use this for waste manifest
labeling.[1][2]

CAS Number 87666-86-2

Halogenated (lodine). High

Molecular Formula CigHasl molecular weight (356.2 g/mol

)-[L1[2][8]

Requires wide-mouth
) ] containment; do not pour into
Physical State Solid (Powder/Crystal) o
liquid carboys unless

dissolved.[1][2]

The C-I bond is the weakest

link.[1][2] Prolonged light
Stability Light Sensitive exposure can cause homolytic

cleavage, releasing free iodine

(discoloration).

. i Do not dispose of down the
Solubility Insoluble in water -
rain.

Part 2: The Segregation Imperative (The "Why")

As a Senior Scientist, you must understand the causality behind waste rules. We do not
segregate merely for bureaucracy; we segregate for thermodynamics and toxicology.

o Thermal Destruction Efficiency: Halogenated compounds (containing F, Cl, Br, 1) act as flame
retardants. When mixed with non-halogenated fuels (like Hexane), they suppress the
combustion process in standard incinerators.

o Dioxin Prevention: Improper incineration of halogenated aromatics at lower temperatures
can catalyze the formation of dioxins and furans. Therefore, 5'-lodo-m-terphenyl must be
routed to High-Temperature Incinerators capable of operating >1100°C with specific
scrubbers for acid gases (HI, HCI).[1][2]

Part 3: Operational Disposal Protocols
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Scenario A: Disposal of Pure Solid (Excess Reagent)

Use this protocol for expired shelf stock or excess dry powder.

o Container Selection: Select a clear, wide-mouth polyethylene (HDPE) or glass jar. Do not
use narrow-neck solvent bottles for solids.

o Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[9]
[10][11]

e Labeling:

[¢]

Primary Tag: "Hazardous Waste - Solid."

o

Constituents: Write "5'-lodo-m-terphenyl” clearly.

Hazard Checkbox: Mark "Toxic" and "Irritant."”

o

[¢]

Critical Note: Add a secondary sticker or note: "Contains Halogens (lodine).”

Scenario B: Disposal of Reaction Mixtures (Liquid)

Use this protocol if the compound is dissolved in solvents (e.g., Dichloromethane, Chloroform,
or Toluene).[1]

e Solvent Assessment:
o If dissolved in DCM/Chloroform: This is already a Halogenated stream.

o If dissolved in Hexane/Ethyl Acetate: The presence of 5'-lodo-m-terphenyl converts the
entire mixture into "Halogenated Waste."[2]

e The "Red Can" Rule: Pour only into the waste container designated for Halogenated
Solvents.

o Compatibility Check (Self-Validating Step):

o Before pouring: Check the pH of the waste container.[11][12]
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o Rule: Ensure the waste stream is not strongly oxidizing (e.g., Aqua Regia). lodides can
react with strong oxidizers to release elemental lodine gas (

), creating a toxic inhalation hazard in the lab.

Scenario C: Contaminated Debris (TLC Plates, Syringes, Gloves)[1]

e Segregation: Do not throw into regular trash.

o Containment: Place chemically contaminated sharps in a puncture-proof container. Place
gloves/paper towels in a double-lined clear hazardous waste bag.

» Labeling: Label as "Solid Debris contaminated with Halogenated Organics."

Part 4: Workflow Visualization

The following logic gate ensures the compound ends up in the correct regulatory stream.
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Check Oxidizer Compatibilityj
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Figure 1: Decision matrix for 5'-lodo-m-terphenyl disposal. Note the convergence of all liquid

streams into the Halogenated Waste container.
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Part 5: Spill Contingency & Safety

If a spill occurs, immediate action is required to prevent tracking the material through the
laboratory.

o PPE Upgrade: Wear nitrile gloves (double gloving recommended for halogenated aromatics),
safety goggles, and a lab coat.

o Containment (Solid):
o Do not dry sweep (creates dust).[10]
o Cover the spill with a damp paper towel (water or ethanol) to weigh down the powder.
o Scoop the damp material into a wide-mouth hazardous waste jar.

o Decontamination: Wipe the surface with Acetone or Ethanol. Place these wipes into the Solid
Hazardous Waste bin (Scenario C), not the regular trash.

Part 6: Regulatory References

o US EPA (RCRA): While 5'-lodo-m-terphenyl is not explicitly P-listed, it falls under the broad
category of halogenated organic waste.[1] Generators are responsible for determining if
waste exhibits toxicity characteristics (40 CFR § 262.11).

o Safety Data Sheets (SDS): Always consult the vendor-specific SDS for Section 13 (Disposal
Considerations) before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1590341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

